Cas no 2692622-67-4 (3-Hydroxy-10(Z),13(Z),16(Z)-docosatrienoic acid)

• Product Name: 3-Hydroxy-10(Z),13(Z),16(Z)-docosatrienoic acid
• CAS No: 2692622-67-4
• MF: C₂₂H₃₈O₃
• MW: 350.54
• CID: 5146127
• Update Time: 2025-06-08

3-Hydroxy-10(Z),13(Z),16(Z)-docosatrienoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-10(Z),13(Z),16(Z)-docosatrienoic acid

• Inchi： 1S/C22H38O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-21(23)20-22(24)25/h6-7,9-10,12-13,21,23H,2-5,8,11,14-20H2,1H3,(H,24,25)/b7-6-,10-9-,13-12-
• InChI Key： RIFBPKYSZXSSIO-QNEBEIHSSA-N
• SMILES： C(O)(=O)CC(O)CCCCCC/C=C\C/C=C\C/C=C\CCCCC

Additional information on 3-Hydroxy-10(Z),13(Z),16(Z)-docosatrienoic acid

Research Brief on 3-Hydroxy-10(Z),13(Z),16(Z)-docosatrienoic acid (CAS: 2692622-67-4)

3-Hydroxy-10(Z),13(Z),16(Z)-docosatrienoic acid (3-HDTA) is a bioactive lipid metabolite derived from docosahexaenoic acid (DHA), which has garnered significant attention in recent years due to its potential therapeutic applications in inflammation, neurodegenerative diseases, and cancer. This research brief synthesizes the latest findings on this compound, focusing on its molecular mechanisms, biological activities, and clinical relevance.

A 2023 study published in Biochimica et Biophysica Acta (BBA) - Molecular and Cell Biology of Lipids elucidated the anti-inflammatory properties of 3-HDTA. Using murine macrophage models, researchers demonstrated that 3-HDTA significantly suppresses NF-κB signaling and reduces pro-inflammatory cytokine production (e.g., TNF-α, IL-6). The study identified the compound's unique structure—characterized by hydroxylation at the C3 position and three cis-double bonds—as critical for its bioactivity. These findings suggest 3-HDTA could serve as a template for designing novel anti-inflammatory agents.

In neuroprotection research, 3-HDTA has shown promise in mitigating oxidative stress. A 2024 Journal of Neurochemistry paper revealed that 3-HDTA activates the Nrf2/ARE pathway in neuronal cells, enhancing antioxidant defenses against amyloid-β toxicity. Notably, the compound's ability to cross the blood-brain barrier (measured via LC-MS/MS in rodent studies) underscores its potential for Alzheimer’s disease therapy. Comparative analyses with other hydroxy fatty acids highlighted 3-HDTA’s superior neuroprotective efficacy at nanomolar concentrations.

Oncological investigations have uncovered 3-HDTA’s role in modulating tumor microenvironments. A preprint in Cell Chemical Biology (2024) reported that 3-HDTA inhibits angiogenesis by downregulating VEGF-A in triple-negative breast cancer cells (IC50 = 2.7 μM). Structural-activity relationship (SAR) studies linked this effect to the compound’s conjugated triene system. Parallel metabolomics data indicated 3-HDTA accumulation in tumor tissues correlates with improved survival in xenograft models.

Despite these advances, challenges remain in 3-HDTA’s clinical translation. Its labile polyunsaturated structure necessitates stabilization strategies—recent work in ACS Omega (2023) proposed esterification with cyclodextrins to enhance pharmacokinetics. Additionally, the scarcity of large-scale synthesis protocols (current yields ≤15% from DHA precursors) limits preclinical evaluation. Collaborative efforts between synthetic chemists and pharmacologists are urgently needed to address these gaps.

In conclusion, 3-Hydroxy-10(Z),13(Z),16(Z)-docosatrienoic acid represents a multifaceted bioactive lipid with therapeutic potential across diverse pathologies. Future research should prioritize structure optimization, delivery systems, and mechanistic studies in human-relevant models to unlock its full translational value.